N-(cyanomethyl)-N-propyl-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-2-carboxamide

• IUPAC Name: N-(cyanomethyl)-N-propyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxamide
• InChI: InChI=1S/C16H22N2OS/c1-2-10-18(11-9-17)16(19)15-12-13-7-5-3-4-6-8-14(13)20-15/h12H,2-8,10-11H2,1H3
• InChI Key: CKPGBZJTNHYMKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)C1=CC2=C(S1)CCCCCC2
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol

Description

Thiophene-2-carboxamide derivatives are a class of organic compounds that have been studied for their potential biological activities. They are often used as precursors for heterocyclic synthesis. The presence of the carboxamide scaffold in these compounds has led to a wide range of biological and medicinal activities such as neuroprotective, antioxidant, anticancer, antifungal, antitumor, antibacterial, antitubercular, analgesic and/or diuretic.

Synthesis Analysis

The synthesis of thiophene-2-carboxamide derivatives can be carried out in several ways. One common method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions. Another method involves the cyclization of precursor compounds with N-(4-acetylphenyl)-2-chloroacetamide.

Molecular Structure Analysis

The molecular structure of thiophene-2-carboxamide derivatives can be confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR and elemental analysis.

Chemical Reactions Analysis

Cyanoacetamides, which thiophene-2-carboxamide derivatives are a part of, are polyfunctional compounds possessing both electrophilic and nucleophilic properties. Typical nucleophilic positions are NH and C-2 with reactivity order C-2 > NH.

Mechanism of Action

While specific mechanisms of action for “N-(cyanomethyl)-N-propyl-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-2-carboxamide” are not available, thiophene-2-carboxamide derivatives have been found to exhibit various biological activities. For example, some derivatives have shown potent antitumor activity through the inhibition of mitochondrial complex I.

Future Directions

Research into thiophene-2-carboxamide derivatives and related compounds is ongoing, with a focus on understanding their biological activities and potential uses in medicine. Future research may also explore the synthesis of new derivatives and their potential applications.